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Abstract

iP300w is a potent, selective, and orally bioavailable small molecule inhibitor of the paralogous
histone acetyltransferases (HATs) p300 (E1A-associated protein p300) and CBP (CREB-
binding protein). By targeting the catalytic HAT domain, iP300w effectively blocks the
acetylation of histone and non-histone protein substrates, leading to the modulation of gene
expression. This guide provides a comprehensive overview of the mechanism of action of
iP300w, with a focus on its application in two key pathological contexts: Facioscapulohumeral
muscular dystrophy (FSHD) and CIC-DUX4 sarcoma (CDS). Quantitative data, detailed
experimental protocols, and signaling pathway visualizations are presented to offer a thorough
technical resource for the scientific community.

Core Mechanism of Action: Inhibition of p300/CBP
Histone Acetyltransferases

The primary mechanism of action of iP300w is the direct inhibition of the histone
acetyltransferase activity of p300 and CBP.[1][2][3] These enzymes play a critical role in
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chromatin remodeling and gene regulation by transferring an acetyl group from acetyl-CoA to
the lysine residues of histone tails. This acetylation neutralizes the positive charge of lysine,
weakening the interaction between histones and DNA, which leads to a more open chromatin
structure that is accessible to transcription factors.

iP300w specifically targets the catalytic domain of p300/CBP, preventing the acetylation of key
histone residues, notably H3K9 and H3K27.[1][2] This inhibition results in a more condensed
chromatin state and subsequent repression of gene transcription at p300/CBP-regulated loci.

Quantitative Efficacy Data

The potency of iP300w has been characterized through various in vitro assays, demonstrating
its high affinity and inhibitory activity against p300/CBP.

Parameter Value Assay Type Reference
p300 IC50 19 nM Biochemical Assay
H3K27Ac EC50 5nM Cellular Assay

p300-mediated H3K9

] 33 nM HTRF Assay
Acetylation IC50

Pathological Context 1: Facioscapulohumeral
Muscular Dystrophy (FSHD)

In FSHD, the aberrant expression of the transcription factor DUX4 in skeletal muscle is the
primary pathogenic driver. DUX4 exerts its toxic effects by recruiting p300/CBP to its target
genes. This recruitment leads to hyperacetylation of histone H3 at these loci, driving the
expression of genes that are normally silenced in muscle tissue, ultimately leading to
myotoxicity.

iP300w has emerged as a promising therapeutic candidate for FSHD by directly counteracting
the p300/CBP-dependent activity of DUX4. By inhibiting p300/CBP, iP300w prevents the
DUX4-mediated hyperacetylation of histone H3, thereby suppressing the expression of DUX4
target genes and mitigating cellular toxicity.
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Caption: iP300w inhibits DUX4-mediated myotoxicity in FSHD.

Pathological Context 2: CIC-DUX4 Sarcoma (CDS)

CIC-DUX4 sarcoma is an aggressive soft-tissue cancer driven by a chromosomal translocation
that creates a CIC-DUX4 fusion oncoprotein. This fusion protein functions as an aberrant
transcription factor, where the DNA-binding domain of CIC is fused to the potent transactivation
domain of DUX4. Similar to its role in FSHD, the DUX4 transactivation domain in the fusion
protein recruits p300/CBP to activate target genes that drive oncogenesis, including members
of the PEA3 family of transcription factors (e.g., ETV1, ETV4, ETV5).

iP300w has demonstrated significant therapeutic potential in preclinical models of CDS. By
inhibiting p300/CBP, iP300w effectively suppresses the transcriptional activity of the CIC-DUX4
oncoprotein, leading to a reversal of the associated histone acetylation, downregulation of
target genes, cell cycle arrest, and inhibition of tumor growth.

Signaling Pathway in CIC-DUX4 Sarcoma
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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